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Cat. No.: B2367565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Fluoflavine, a redox-active tetraazaanthracene, is gaining attention for its potential

applications in organometallic chemistry and catalysis.[1][2][3][4][5] Its ability to exist in

multiple, stable oxidation states makes it a promising ligand for the development of novel

catalysts.[1][2][3] This document provides an overview of the foundational organometallic

chemistry of fluoflavine, focusing on the synthesis and characterization of its complexes,

which lay the groundwork for future catalytic applications.

Key Properties and Potential Applications
Fluoflavine's utility in organometallic catalysis stems from its facile redox switchability, allowing

it to mediate electron transfer processes central to many catalytic cycles.[1][2] The isolation of

stable fluoflavine radical anions (flv¹⁻• and flv³⁻•) in organometallic complexes opens the door

to exploiting these species in novel catalytic transformations.[1][2][3][4][5] Potential applications

are envisioned in areas such as photoredox catalysis and the development of single-molecule

magnets.[1][2]

Synthesis of Fluoflavine-Containing Organometallic
Complexes
Recent research has focused on the synthesis and characterization of organometallic rare

earth complexes incorporating the fluoflavine ligand in various oxidation states.[1][2] The
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following diagram illustrates a synthetic workflow for accessing different fluoflavine-yttrium

complexes.
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Synthesis Workflow

Fluoflavine (flv⁰)

[K(crypt-222)](flv•)
(Complex 1)

 + KC₈, crypt-222

[(Cp*₂Y)₂(μ-flv•)][Al(OC{CF₃}₃)₄]
(Complex 2)

 + 2 Cp*₂Y(BPh₄)

[(Cp*₂Y)₂(μ-flv)]
(Complex 3)

 + KC₈

[K(crypt-222)][(Cp*₂Y)₂(μ-flv•)]
(Complex 4)

 + KC₈, crypt-222
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Hypothetical Photoredox Catalytic Cycle

M-flvⁿ
[M-flvⁿ]*

 hν

M-flvⁿ⁻¹ + Substrate_A
 - Product_A⁺

 + Substrate_B
 - Product_B⁻

M-flvⁿ⁺¹
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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